BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-(Trifluoromethyl)benzyl chloride CAS number
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzyl chloride

Cat. No.: B1217364

An In-depth Technical Guide to 3-(Trifluoromethyl)benzyl chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-(Trifluoromethyl)benzyl chloride, a
versatile chemical intermediate with significant applications in pharmaceutical and
agrochemical synthesis.

Chemical Identification and Properties

3-(Trifluoromethyl)benzyl chloride, also known as o'-Chloro-a,a,a-trifluoro-m-xylene or 3-
(Chloromethyl)benzotrifluoride, is a key organic building block.[1][2][3] Its unique trifluoromethyl
group significantly influences its reactivity and the biological activity of its derivatives.[1]

Physical and Chemical Properties

The key physical and chemical properties of 3-(Trifluoromethyl)benzyl chloride are
summarized in the table below. It is a colorless to almost colorless clear liquid.[1][3]
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Property Value Source(s)
CAS Number 705-29-3 (11121131141
Molecular Formula CsHeClIFs [1][4]
Molecular Weight 194.58 g/mol [1112]14]
Density 1.254 g/mL at 25 °C [2]
Boiling Point 70 °C at 12 mmHg [1]
Refractive Index n20/D 1.464 [2]
Flash Point 48 °C (118.4 °F) - closed cup [2]
Appearance CoIorI.ess- to almost colorless e

clear liquid

Chemical Reactivity

3-(Trifluoromethyl)benzyl chloride is a versatile electrophilic reagent.[1] It readily participates
in nucleophilic substitution reactions, making it a valuable intermediate for introducing the 3-
(trifluoromethyl)benzyl moiety into larger molecules.[1] For instance, it reacts with the sodium
salts of N,N-disubstituted dithiocarbamic acids to form a series of dithiocarbamates.[5] It also
serves as a chloromethylating agent, reacting with magnesium to create a magnesium chloride

solution.

Synthesis and Experimental Protocols

An established method for preparing 3-(Trifluoromethyl)benzyl chloride involves the
selective chlorination of a,a,a'-trichloro-m-xylene.[6][7] This process is designed to maximize
the yield of the desired product while minimizing the formation of non-recyclable chlorinated by-
products.[6][7]

Synthesis Workflow

The following diagram illustrates a typical workflow for the synthesis of 3-
(Trifluoromethyl)benzyl chloride.
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Synthesis of 3-(Trifluoromethyl)benzyl chloride

Start with
a,a,a'-trichloro-m-xylene

Selective Chlorination

:

Formation of
3-(chloromethyl)benzotrichloride

:

Fluorination Reaction

3-(Trifluoromethyl)benzyl chloride

Purification
(e.g., Distillation)
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Caption: Synthesis workflow for 3-(Trifluoromethyl)benzyl chloride.

Applications in Research and Development

3-(Trifluoromethyl)benzyl chloride is a crucial intermediate in the synthesis of a wide range
of compounds, particularly in the pharmaceutical and agrochemical industries.[1][8]

Role as a Chemical Intermediate
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The compound's structure makes it an ideal starting material for creating more complex
molecules. The trifluoromethyl group can enhance metabolic stability and bioactivity in drug
candidates.[1]

3-(Trifluoromethyl)benzyl chloride

Key Intermediate /Building Block \Precursor Component

Pharmaceuticals Agrochemicals

Specialty Chemicals Advanced Polymers & Coatings

Click to download full resolution via product page

Caption: Role as a versatile chemical intermediate.

Pharmaceutical and Agrochemical Synthesis

This chemical is a vital component in the development of new drugs and crop protection
agents.[1][8] It is used in the synthesis of various pharmaceutical agents that target specific
biological pathways.[1] For example, it was used in the synthesis of 4-nitro-3-trifluoromethyl-[N-
(4-hydroxyphenyl)]Jbenzamide.[5] Furthermore, (3-trifluoromethyl-phenyl)acetonitrile, an
important intermediate for herbicides, can be produced from 3-(trifluoromethyl)benzyl
chloride.[6]

Safety and Handling

3-(Trifluoromethyl)benzyl chloride is a hazardous chemical and requires careful handling.[9]
It is classified as a flammable liquid and vapor, and it causes severe skin burns and eye
damage.[9][10]

Hazard Information
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Hazard Class Category
Flammable liquids Category 3
Skin Corrosion/Irritation Category 1B
Serious Eye Damage/Eye Irritation Category 1

Source:[9][10]

Safety Precautions

When handling this compound, it is crucial to use appropriate personal protective equipment
(PPE) and work in a well-ventilated area.[11][12]

Precautionary Statement Description

Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No

smoking.

Wear protective gloves/protective clothing/eye

P280 _ .

protection/face protection.

IF ON SKIN (or hair): Take off immediately all
P303 + P361 + P353 contaminated clothing. Rinse skin with

water/shower.

IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Source:[11]

In case of fire, use COz, dry chemical, or foam for extinction.[9] Store the chemical in a locked,
dry, cool, and well-ventilated place with the container tightly closed.[9][10][12] Incompatible
materials include strong oxidizing agents and strong bases.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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